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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride

CAS No.: 61289-25-6

Cat. No.: B12778346

Get Quote

Executive Summary
(+)-2-Octylamine is a lipophilic chiral amine used primarily for the optical resolution of racemic

carboxylic acids and, more recently, as a surface ligand for chiral perovskite nanocrystals.[1][2]

[3] Unlike smaller resolving agents (e.g., phenethylamine), its long alkyl chain (C8) imparts

unique solubility profiles to its diastereomeric salts, making it ideal for resolving lipophilic acids

(e.g., ibuprofen, mandelic acid derivatives) in non-polar solvents.[1][2][3]

This guide provides protocols for:

Activation: Converting the stable hydrochloride salt to the reactive free base.[3]

Classical Resolution: Separating racemic acids via diastereomeric crystallization.[3]

Advanced Application: Inducing chirality in perovskite nanocrystals for circularly polarized

luminescence (CPL).
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Property Data

Chemical Name (S)-(+)-2-Octylamine Hydrochloride

Structure CH₃(CH₂)₅CH(NH₂[1][2][3]·HCl)CH₃

Molecular Weight 165.7 g/mol (HCl salt); 129.25 g/mol (Free base)

Melting Point ~198°C (HCl salt)

Boiling Point 164°C (Free base)

Specific Rotation

ngcontent-ng-c1131663873="" _nghost-ng-

c2519336191="" class="inline ng-star-inserted">

(neat, free base); Salt varies by solvent.[1][2]

Solubility
HCl Salt: Water, Ethanol.[4] Free Base: Ether,

Hexane, Chloroform.[2][3]

Storage: Store HCl salt at room temperature, desiccated. The free base readily absorbs CO₂

from air; store under argon/nitrogen.[3]

Protocol A: Free-Basing of (+)-2-Octylamine
Hydrochloride
Rationale: The hydrochloride salt is the stable storage form.[1][2][3] For resolution or ligand

exchange, the nucleophilic free amine is required.

Reagents:

(+)-2-Octylamine Hydrochloride (10 mmol, 1.66 g)[1][2][3]

Sodium Hydroxide (NaOH), 4M aqueous solution[1][2]

Diethyl Ether (or Methyl tert-butyl ether, MTBE)[1][2]

Magnesium Sulfate (MgSO₄), anhydrous[1][2]
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Dissolution: Suspend 1.66 g of (+)-2-Octylamine HCl in 10 mL of water in a separating

funnel.

Basification: Slowly add 5 mL of 4M NaOH. The solution will become cloudy as the free

amine separates.[3] Shake vigorously for 2 minutes. pH should be >12.[3]

Extraction: Add 15 mL of diethyl ether. Shake and vent. Allow layers to separate.[3] Collect

the top organic layer.[3]

Re-extraction: Extract the aqueous layer twice more with 10 mL ether to ensure full recovery.

Drying: Combine organic layers and dry over anhydrous MgSO₄ for 15 minutes.

Concentration: Filter off the desiccant.[3] Remove solvent via rotary evaporation (bath temp

< 40°C, pressure > 200 mbar to prevent loss of the volatile amine).[1]

Yield Check: Expect ~1.20 g of colorless oil. Use immediately.

Protocol B: Optical Resolution of Racemic Acids
Application: Resolution of (±)-Mandelic Acid (Model for lipophilic carboxylic acids).[1][2]

Mechanism: The chiral base (S)-amine reacts with the racemic acid (R/S)-acid to form two

diastereomeric salts:[1][2]

(S)-Amine[1][2][3][5][6][7] · (R)-Acid (Salt A)[1][2]

(S)-Amine · (S)-Acid (Salt B)[1][2] These salts possess different lattice energies and

solubilities, allowing separation by fractional crystallization.[3]

Experimental Workflow
Stoichiometry Calculation:

Racemic Acid: 10 mmol (1.52 g Mandelic Acid)[1][2]

(+)-2-Octylamine (Free Base): 5 mmol (0.65 g) — 0.5 equivalents (Method of Half-

Quantities).[1][2][3]
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Achiral Base (Optional): NaOH (5 mmol) can be added if using the "Pope-Peachey"

method to keep the more soluble isomer in solution.[1]

Crystallization:

Dissolve 1.52 g racemic mandelic acid in 20 mL of hot Ethanol (95%).

Add 0.65 g (+)-2-Octylamine dropwise.[1][3]

Heat to reflux until clear.[3]

Cooling: Allow the solution to cool slowly to room temperature over 4 hours. Do not

disturb.

Observation: Needle-like crystals of the less soluble diastereomeric salt (typically (S)-

Amine[1][2][3]·(S)-Acid for mandelic derivatives) will form.[1][2][3][8]

Isolation & Purification:

Filter the crystals via vacuum filtration.[3] Wash with cold ethanol.[3]

Recrystallization: Dissolve the wet cake in minimum hot ethanol and recrystallize to

upgrade chiral purity (typically >98% ee required).[1][3]

Recovery of Resolved Acid:

Suspend the purified salt in 2M HCl.

Extract the liberated chiral acid into Ethyl Acetate.[3]

Dry and evaporate to obtain (S)-Mandelic Acid.[1][2][3]

Recovery of Chiral Auxiliary:

The aqueous layer contains (+)-2-Octylamine Hydrochloride.[1][2][3]

Basify with NaOH and extract (as per Protocol A) to recycle the auxiliary.[1][3]
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Mechanism Diagram (Graphviz)

Racemic Acid
(R/S)-RCOOH

Diastereomeric Salt Mixture
(S)-Amine·(R)-Acid  +  (S)-Amine·(S)-Acid

+ (S)-Amine

(+)-2-Octylamine
(S)-R'NH2

Precipitate (Crystals)
(S)-Amine·(S)-Acid

(Less Soluble)

Fractional
Crystallization

Mother Liquor
(S)-Amine·(R)-Acid

(More Soluble)

Filtration

Pure (S)-Acid
1. HCl Hydrolysis

2. Extraction

Recovered (+)-2-Octylamine

Basification

Click to download full resolution via product page

Caption: Workflow for the optical resolution of racemic acids using (+)-2-Octylamine via

diastereomeric salt formation.

Protocol C: Chiral Ligand for Perovskite
Nanocrystals
Application: Synthesis of Chiral FAPbBr₃ Nanocrystals exhibiting Circularly Polarized

Luminescence (CPL).[1]

Scientific Context: Lead halide perovskites are achiral.[3] By introducing chiral ligands like 2-

octylamine during synthesis, the ligand induces a chiral distortion in the inorganic lattice or

organizes into a chiral surface shell, resulting in strong CPL signals.[3]

Reagents:

Precursors: Formamidinium bromide (FABr), Lead bromide (PbBr₂).[1][2][3]

Solvents: DMF, Toluene.[3]

Ligands: Oleic acid (OA), (+)-2-Octylamine (Chiral Ligand).[1][2][3]

Protocol:

Precursor Preparation: Dissolve FABr (0.1 mmol) and PbBr₂ (0.1 mmol) in DMF (5 mL).
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Ligand Addition: Add Oleic Acid (0.5 mL) and (+)-2-Octylamine (20 µL) to the precursor

solution.

Note: The ratio of chiral amine to achiral ligands controls the degree of chiral induction.

Precipitation (LARP Method):

Vigorously stir 10 mL of Toluene (Antisolvent).[1][3]

Rapidly inject 100 µL of the precursor solution into the toluene.

Instant formation of green-emitting colloidal nanocrystals occurs.[3]

Purification: Centrifuge at 7000 rpm for 5 mins. Discard supernatant. Redisperse pellet in

Toluene.

Characterization: Measure Circular Dichroism (CD) and CPL spectra. (+)-2-Octylamine

typically induces a specific sign (positive/negative) in the CD signal near the excitonic

absorption edge (~530 nm).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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